Cas no 2089753-36-4 (2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol)

• Product Name: 2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol
• CAS No: 2089753-36-4
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 5711054
• PubChem ID: 131490092
• Update Time: 2025-11-01

2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2089753-36-4
• 2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol
• EN300-1277246

• Inchi： 1S/C11H15BrClNO/c1-11(2,3)10(14)7-4-6(13)5-8(12)9(7)15/h4-5,10,15H,14H2,1-3H3
• InChI Key： KPPJKLWINHZUMK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(C(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 291.00255g/mol
• Monoisotopic Mass: 291.00255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol

Introduction to 2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol (CAS No. 2089753-36-4)

2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2089753-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated phenols, a group known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its amino substituent, bromine and chlorine atoms at specific positions on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol involve sophisticated chemical methodologies that leverage modern techniques in organic synthesis. The presence of both amino and halogen substituents allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is particularly useful in medicinal chemistry, where structural modifications can significantly impact the pharmacokinetic and pharmacodynamic properties of a compound.

In recent years, there has been a growing interest in halogenated phenols due to their reported efficacy in various biological assays. For instance, studies have demonstrated that certain halogenated phenols exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of bromine and chlorine atoms in 2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol may contribute to its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have been exploring its derivatives to identify more potent and selective drugs targeting specific diseases. The amino group in particular serves as a crucial site for further chemical modifications, allowing for the attachment of various pharmacophores that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

The pharmacological profile of 2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol has been investigated in several preclinical studies. These studies have highlighted its ability to inhibit certain key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it an attractive candidate for further exploration in oncology research.

The synthetic route to 2089753-36-4 involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. The use of protecting groups and selective deprotection strategies ensures the accurate installation of each substituent without unwanted side reactions.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of 2089753-36-4, confirming its identity and chemical integrity. High-performance liquid chromatography (HPLC) has also been utilized to assess its purity and quantify impurities.

In conclusion,2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-chlorophenol (CAS No. 2089753-36-4) represents a promising compound in pharmaceutical research with significant potential for further development into therapeutic agents. Its unique structural features and reported biological activities make it a valuable asset in the quest for novel drugs targeting various diseases. As research continues to uncover new applications for halogenated phenols,2089753-36-4 is likely to play an important role in advancing our understanding of medicinal chemistry and drug design.